Cas no 2093197-91-0 (BDP FL-PEG5-azide)

• Product Name: BDP FL-PEG5-azide
• CAS No: 2093197-91-0
• MF: C₂₆H₃₉BF₂N₆O₆
• MW: 580.43227314949
• CID: 3044615
• PubChem ID: 126480482
• Update Time: 2024-11-06

BDP FL-PEG5-azide Chemical and Physical Properties

Names and Identifiers

• BDP FL-PEG5-azide
• 2093197-91-0
• BP-23466
• DA-61557
• N-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl]-3-(2,2-difluoro-10,12-dimethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl)propanamide
• N-(17-azido-3,6,9,12,15-pentaoxaheptadecyl)-3-(5,5-difluoro-7,9-dimethyl-5H-5l4,6l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-3-yl)propanamide

• Inchi： 1S/C26H39BF2N6O6/c1-21-19-22(2)34-25(21)20-24-4-3-23(35(24)27(34,28)29)5-6-26(36)31-7-9-37-11-13-39-15-17-41-18-16-40-14-12-38-10-8-32-33-30/h3-4,19-20H,5-18H2,1-2H3,(H,31,36)
• InChI Key： VESMXQZJKDVRIC-UHFFFAOYSA-N
• SMILES： F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(NCCOCCOCCOCCOCCOCCN=[N+]=[N-])=O)=[N+]21)F

Computed Properties

• Exact Mass: 580.2992195g/mol
• Monoisotopic Mass: 580.2992195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 21
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6Ų